Cas no 5513-40-6 (benzyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoate)

• Product Name: benzyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoate
• CAS No: 5513-40-6
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• MDL: MFCD00136670
• CID: 366008
• PubChem ID: 7015199
• Update Time: 2025-04-19

benzyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-(((benzyloxy)carbonyl)amino)-3-(4-hydroxyphenyl)propanoate
• Z-Tyr-OBzl
• CBZ-L-TYROSINE BENZYL ESTER
• L-Tyrosine,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• N-Carboxy-L-tyrosine dibenzyl ester
• benzyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoate
• Benzyl ((benzyloxy)carbonyl)-L-tyrosinate
• 5513-40-6
• DS-3619
• MFCD00136670
• benzyl (2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• AM20040701
• SCHEMBL3065366
• Z-L-Tyrosine-benzyl ester
• L-Tyrosine,N-[(phenylmethoxy)carbonyl]-,phenylmethyl ester
• AKOS015839310
• (S)-Benzyl 2-(benzyloxycarbonylamino)-3-(4-hydroxyphenyl)propanoate
• AKOS015888548
• Z-L-Tyrosine benzyl ester
• n-carbobenzyloxy-l-tyrosine benzyl ester
• CS-0149875
• DTXSID60426722
• L-Tyrosine, N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• Cbz-Tyr-Obzl
• Nalpha-Carbobenzoxy-L-tyrosine-benzyl ester

• MDL： MFCD00136670
• Inchi： 1S/C24H23NO5/c26-21-13-11-18(12-14-21)15-22(23(27)29-16-19-7-3-1-4-8-19)25-24(28)30-17-20-9-5-2-6-10-20/h1-14,22,26H,15-17H2,(H,25,28)/t22-/m0/s1
• InChI Key： MUSDDUICYXQXRT-QFIPXVFZSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 405.15800
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• PSA: 84.86000
• LogP: 4.36400